BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
Decanoyl-L-carnitine Chloride Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decanoyl-L-carnitine chloride

Cat. No.: B1143720

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decanoyl-L-carnitine chloride is a crucial intermediate in lipid metabolism, facilitating the
transport of fatty acids into the mitochondria for beta-oxidation.[1] Accurate and consistent
preparation of stock solutions is paramount for reliable experimental outcomes in metabolic,
neuroscience, and pharmaceutical research.[2] This document provides a detailed protocol for
the preparation of Decanoyl-L-carnitine chloride stock solutions, including information on its
chemical properties, solubility, and stability.

Chemical Properties and Solubility

Decanoyl-L-carnitine chloride, with a molecular weight of approximately 351.91 g/mol , is an
ester derivative of L-carnitine.[3][4] It is commercially available as a crystalline solid.[2][3] The
solubility of Decanoyl-L-carnitine chloride is a critical factor in the preparation of stock
solutions. It exhibits good solubility in a range of polar solvents.

Table 1: Solubility and Storage of Decanoyl-L-carnitine chloride
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Property Value Source
Molecular Weight 351.91 g/mol [4]

CAS Number 369651-88-7 [11[3]141[5][6]
Appearance White crystalline powder [2]

Purity >98% [5]

Solubility in Water Up to 100 mM

Solubility in DMF 20 mg/mL [5]

Solubility in DMSO 14 mg/mL [5]

Solubility in Ethanol 20 mg/mL [5]

Storage (Solid)

Desiccate at room temperature
or store at < 4°C.[2] Can be

stored for at least 4 years.[5]

Storage (Stock Solution)

Aliguot and store at -20°C for
up to 1 month or -80°C for up
to 6 months.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Decanoyl-L-carnitine
chloride in Dimethyl Sulfoxide (DMSO).

Materials:

Decanoyl-L-carnitine chloride (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Pre-weighing Preparation: Allow the vial of Decanoyl-L-carnitine chloride to equilibrate to
room temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh out 3.52 mg of Decanoyl-L-carnitine chloride using a
calibrated analytical balance.

 Dissolution:
o Transfer the weighed compound into a sterile microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

 Sterilization (Optional): If required for your application, the stock solution can be filter-
sterilized using a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes freeze-thaw cycles.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[7]

Calculation:

To prepare a 10 mM (0.01 mol/L) stock solution:
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e Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e Mass (mg) = 10 mmol/L x 0.001 L x 351.91 g/mol = 3.5191 mg = 3.52 mg

Experimental Workflow

The following diagram illustrates the general workflow for preparing a stock solution of
Decanoyl-L-carnitine chloride.
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Stock Solution Preparation Workflow

Equilibrate to RT

Weigh Decanoyl-L-carnitine chloride

;

Dissolve in appropriate solvent (e.g., DMSO)

;

Vortex to ensure complete dissolution

;

Filter sterilize (optional)

y

Aliquot into single-use tubes

A 4
Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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